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For Researchers, Scientists, and Drug Development Professionals

Introduction

Propargyl-PEG3-Boc is a heterobifunctional linker molecule widely utilized in the fields of
bioconjugation and drug discovery, particularly in the development of Proteolysis Targeting
Chimeras (PROTACS). This technical guide provides a comprehensive overview of its
commercial availability, key technical data, and detailed experimental protocols for its
application.

PROTACSs are novel therapeutic modalities that leverage the cell's natural protein degradation
machinery, the ubiquitin-proteasome system, to selectively eliminate target proteins of interest.
[1] A typical PROTAC molecule consists of a ligand that binds to the target protein, a ligand that
recruits an E3 ubiquitin ligase, and a linker that connects the two.[2] The linker plays a crucial
role in the efficacy of the PROTAC, influencing its solubility, cell permeability, and the geometry
of the ternary complex formed between the target protein, the PROTAC, and the E3 ligase.[2]

Propargyl-PEG3-Boc serves as a versatile building block for the synthesis of these linkers. It
features a terminal alkyne group (propargyl) for click chemistry, a tri-ethylene glycol (PEG3)
spacer to enhance hydrophilicity, and a Boc-protected amine for subsequent conjugation.[3]
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Propargyl-PEG3-Boc and its derivatives are commercially available from a variety of chemical

suppliers. The table below summarizes key information from several vendors.

Molecular
Supplier Product Name CAS Number Weight ( g/mol  Purity
)
) t-Boc-N-Amido-
AxisPharm 1333880-60-6 287.36 =295%
PEG3-propargyl
MedchemExpres  Boc-NH-PEG3-
S propargyl
Propargyl-PEG3-
ChemScene 888010-02-4 302.36 =298%
OCH2-Boc
t-Boc-N-Amido-
BroadPharm - 287.4 98%
PEG3-propargyl
BOC-NH-PEG3-
Biopharma PEG NH2 (related 101187-40-0 292.4 >95%
compound)

Core Applications and Mechanism of Action

The primary application of Propargyl-PEG3-Boc is in the synthesis of PROTACSs via copper(l)-

catalyzed azide-alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry".[3][4] The

propargyl group readily reacts with an azide-functionalized molecule to form a stable triazole

linkage.[5]

PROTAC Mechanism of Action

The PROTAC, containing the linker derived from Propargyl-PEG3-Boc, facilitates the

formation of a ternary complex between the target protein and an E3 ubiquitin ligase.[6] This

proximity induces the E3 ligase to poly-ubiquitinate the target protein.[7] The poly-ubiquitin

chain acts as a signal for the 26S proteasome, which then recognizes and degrades the tagged

protein.[8] This catalytic process allows a single PROTAC molecule to induce the degradation

of multiple target protein molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b610236?utm_src=pdf-custom-synthesis
https://www.biochempeg.com/product/BOC-NH-PEG3-NH2.html
https://www.biochempeg.com/product/BOC-NH-PEG3-NH2.html
https://precisepeg.com/blogs/posts/linkers-in-protacs
https://www.medchemexpress.com/boc-nh-peg3-propargyl.html
https://peg.bocsci.com/resources/what-is-click-chemistry.html
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.researchgate.net/figure/A-Diagram-showing-the-formation-of-a-ternary-complex-between-a-PROTAC-KRAS-and-E3_fig7_387950582
https://www.ncbi.nlm.nih.gov/books/NBK9957/
https://synapse.patsnap.com/blog/what-are-the-effects-of-ubiquitination-on-protein-degradation
https://www.benchchem.com/product/b610236#commercial-availability-of-propargyl-peg3-boc
https://www.benchchem.com/product/b610236#commercial-availability-of-propargyl-peg3-boc
https://www.benchchem.com/product/b610236#commercial-availability-of-propargyl-peg3-boc
https://www.benchchem.com/product/b610236#commercial-availability-of-propargyl-peg3-boc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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